Cas no 139905-83-2 (2-Naphthalenesulfonic acid,3-[(4-amino-2-methoxyphenyl)azo]-7-(benzoylamino)-4-hydroxy-)

• Product name: 2-Naphthalenesulfonic acid,3-[(4-amino-2-methoxyphenyl)azo]-7-(benzoylamino)-4-hydroxy-
• CAS No: 139905-83-2
• MF: C₂₄H₂₀N₄O₆S
• MW: 492.503804206848
• CID: 1281765

2-Naphthalenesulfonic acid,3-[(4-amino-2-methoxyphenyl)azo]-7-(benzoylamino)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid,3-[(4-amino-2-methoxyphenyl)azo]-7-(benzoylamino)-4-hydroxy-
• 2-Naphthalenesulfonic acid, 3-[2-(4-amino-2-methoxyphenyl)diazenyl]-7-(benzoylamino)-4-hydroxy-

• Inchi： 1S/C24H20N4O6S/c1-34-20-13-16(25)7-10-19(20)27-28-22-21(35(31,32)33)12-15-11-17(8-9-18(15)23(22)29)26-24(30)14-5-3-2-4-6-14/h2-13,29H,25H2,1H3,(H,26,30)(H,31,32,33)
• InChI Key： CDRDKMRQAFAKOH-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC(NC(=O)C3=CC=CC=C3)=C2)=C(O)C(N=NC2=CC=C(N)C=C2OC)=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 492.1105

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• PSA: 163.67
• pka: -0.44±0.40(Predicted)